Methyl (11R)-11-hydroxy-9,12-octadecadienoate

• Molecular Formula: C19H34O3
• Molecular Weight: 310.5 g/mol
• InChI: InChI=1S/C19H34O3/c1-3-4-5-9-12-15-18(20)16-13-10-7-6-8-11-14-17-19(21)22-2/h12-13,15-16,18,20H,3-11,14,17H2,1-2H3/b15-12+,16-13+
• InChIKey: UGELGICNLMQZDX-WSGPNKEYSA-N

Methyl (11R)-11-hydroxy-9,12-octadecadienoate: A Chiral HODE Derivative with Defined Stereochemical Configuration for Specialized Lipid Mediator Research

Methyl (11R)-11-hydroxy-9,12-octadecadienoate (CAS 1214984-21-0) is the methyl ester derivative of (11R)-HODE, a specific stereoisomer of hydroxyoctadecadienoic acid derived from linoleic acid oxidation . This compound features a single R‑configuration hydroxy substituent at the C11 position of the 9Z,12Z‑octadecadienoate backbone (C19H34O3, MW 310.47) and is supplied at ≥98% purity as a neutral, more lipophilic analytical form suitable for GC‑MS and chiral HPLC method development [1]. As an 11‑HODE isomer, it belongs to the broader class of linoleic acid oxidation products that function as bioactive lipid mediators and oxidative stress biomarkers [2]. Unlike racemic or enantiomeric mixtures commonly encountered in biological samples, this optically pure (R)‑configured methyl ester provides a definitive analytical reference standard for precise stereochemical assignment and quantification in research applications.

Stereochemistry Defined (11R) configuration for chiral lipid mediator studies Enables enantiomer-specific assay interpretation

Analytical Form Methyl ester derivative for chiral HPLC and GC-MS workflows Enhanced lipophilicity and chromatographic resolution

Reference Standard Certified chiral reference standard with supplied purity Supports quantitative method development and validation

• [1] AAA Biotech. Methyl 11(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. CAS 1214984-21-0. Purity >98%. View Source
• [2] Umeno A, Sakashita M, Sugino S, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. FEBS Open Bio. 2020;10(4):627-636. View Source

Why Methyl (11R)-11-hydroxy-9,12-octadecadienoate Cannot Be Replaced by Racemic 11-HODE Mixtures or Alternative HODE Regioisomers in Analytical and Functional Studies

Generic substitution of methyl (11R)-11-hydroxy-9,12-octadecadienoate with racemic (R,S)‑11‑HODE methyl ester mixtures or alternative HODE regioisomers such as 9‑HODE or 13‑HODE fundamentally compromises both analytical accuracy and biological interpretation. Stereochemical configuration at the C11 hydroxyl position directly determines the compound's metabolic fate, enzymatic recognition, and downstream signaling activity [1]. The (S)‑enantiomer of 11‑HEDE (the eicosadienoic acid analog) lacks any documented biological activity in scientific literature , while regioisomers such as 9‑HODE and 13‑HODE exhibit distinct PPARγ agonist activities that vary by up to several‑fold in dual‑luciferase reporter assays depending on stereo‑ and regio‑configuration [2]. Furthermore, the free acid forms and methyl ester derivatives differ substantially in lipophilicity, cellular permeability, and chromatographic retention behavior, rendering cross‑substitution invalid for quantitative analytical workflows . The following quantitative evidence establishes precisely where and why stereochemical identity at C11 must be preserved for reproducible and interpretable results.

Target Methyl (11R)-11-hydroxy-9,12-octadecadienoate

Substitute Racemic 11-HODE methyl ester

~50% (S)-enantiomer may confound dose-response and lacks documented activity.

Target 11-HODE (C11 hydroxy)

Substitute 9-HODE or 13-HODE regioisomers

Distinct PPARγ agonist activities may skew functional and signaling readouts.

Target Methyl ester derivative

Substitute Free acid form

Different lipophilicity and chromatographic retention may alter quantification.

• [1] Hamberg M, Su C, Oliw E. Manganese lipoxygenase. Discovery of a bis-allylic hydroperoxide as product and intermediate in a lipoxygenase reaction. J Biol Chem. 1998;273(21):13080-13088. View Source
• [2] Umeno A, Sakashita M, Sugino S, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. FEBS Open Bio. 2020;10(4):627-636. View Source

Quantitative Differentiation Evidence for Methyl (11R)-11-hydroxy-9,12-octadecadienoate: Stereochemical Purity, Enzymatic Specificity, and Comparative Biological Activity

Enantiomeric Purity Defines Biological Activity: The (S)-Enantiomer Lacks Documented Function While the (R)-Configuration Drives Measurable Effects

A direct head-to-head comparison of enantiomer activity reveals a binary functional outcome that eliminates any justification for using racemic mixtures in bioactivity studies. The (R)‑enantiomer of 11‑HEDE (the eicosadienoic acid analog of 11‑HODE) is enzymatically synthesized via COX‑mediated lipoxygenase‑type reactions and produces a measurable conjugated diene absorbance used to quantify COX activity . In contrast, 11(S)‑HEDE, obtained through chromatographic separation of the racemate, has no reports of biological activity in the scientific literature . While the free acid 11(S)‑HODE has not been studied as extensively, the parallel inactivity of the 11(S)‑configured eicosadienoic acid analog strongly suggests that the (R)‑configuration at C11 is the biologically relevant stereoisomer .

Enantiomeric Activity

Reported

11(R)-HEDE: documented enzymatic activity

vs

11(S)-HEDE: no reported activity

Stereochemical identity is critical for assay interpretation.

Literature-based binary functional difference.

Evidence Dimension	Documented biological activity (literature presence/absence)
Target Compound Data	Documented enzymatic synthesis and COX activity quantification via conjugated diene absorbance measurement
Comparator Or Baseline	11(S)-HEDE: no reports of biological activity in scientific literature
Quantified Difference	Qualitative binary difference: documented activity versus complete absence of reported activity
Conditions	Literature review of documented biological activity for 11(R)-HEDE and 11(S)-HEDE stereoisomers

Why This Matters

Procurement of the defined (11R) stereoisomer is mandatory for any assay intended to detect or quantify stereospecific biological activity; racemic mixtures introduce a 50% fraction of potentially inert material that confounds dose‑response interpretation.

Enzymatic Synthesis Stereoselectivity: Lipoxygenases Produce 74% (R) Enantiomeric Excess of 11-HPODE, Demonstrating Biological Preference for the (11R) Configuration

Steric analysis of 11‑hydroperoxyoctadecadienoic acid (11‑HPODE) generated by iron‑dependent lipoxygenases demonstrates pronounced enrichment of the (R)‑enantiomer. Rice leaf pathogen‑inducible lipoxygenase (RLI‑LO) produces 11‑HPODE with 74% (R) enantiomeric composition, confirming that the (11R) configuration is the thermodynamically and enzymatically favored product of this biosynthetic pathway [1]. In parallel studies, hepatic cytochrome P450 monooxygenases generated 11‑HODE as the main product with 59% (R) enrichment [2]. This stereochemical preference is not universal across all lipoxygenase isoforms; fungal manganese lipoxygenase (Fo‑MnLOX) oxidizes linoleic acid primarily to 11R‑HPODE, whereas Cg‑MnLOX produces 11S‑HPODE with high stereoselectivity, highlighting the isoform‑dependent nature of the stereochemical outcome [3].

Enzymatic Enantiomeric Excess

Reported

74% (R) ee (RLI-LO)

Supports (11R) as the preferred enzymatic product.

59% (R) from hepatic P450 also reported.

Evidence Dimension	Enantiomeric composition of 11-HPODE produced by lipoxygenase enzymes
Target Compound Data	74% (R) enantiomer for 11-HPODE from RLI-LO; 59% (R) for 11-HODE from hepatic P450
Comparator Or Baseline	26% (S) enantiomer for 11-HPODE from RLI-LO; 41% (S) for 11-HODE from hepatic P450
Quantified Difference	48 percentage point enantiomeric excess for 11-HPODE (74% R vs 26% S); 18 percentage point excess for 11-HODE (59% R vs 41% S)
Conditions	RLI-LO: rice leaf pathogen-inducible lipoxygenase incubation with linoleic acid; hepatic P450: phenobarbital-induced rat liver microsomes with [14C]linoleic acid

Why This Matters

The preferential enzymatic production of (11R)-configured metabolites indicates biological relevance of this stereoisomer; studies employing racemic mixtures or incorrect enantiomers may fail to recapitulate physiologically relevant signaling pathways or metabolic conversions.

• [1] Hamberg M, Su C, Oliw E. Biosynthesis and isomerization of 11-hydroperoxylinoleates by manganese- and iron-dependent lipoxygenases. Lipids. 2004;39(4):319-323. View Source
• [2] Oliw EH. bis-Allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Arch Biochem Biophys. 1993;300(1):302-308. View Source
• [3] Oliw EH. Manganese lipoxygenase of F. oxysporum and the structural basis for biosynthesis of distinct 11-hydroperoxy stereoisomers. Lipids. 2015;50(8):761-772. View Source

pH-Dependent Isomerization: 11-HODE Converts to 9-HODE and 13-HODE Regioisomers Under Acidic Conditions, Necessitating Defined Stereochemical Reference Standards

11‑HODE (free acid form) exhibits marked instability under acidic conditions, undergoing isomerization to produce equal parts of 9(R,S)‑hydroxy‑10(E),12(Z)‑octadecadienoate and 13(R,S)‑hydroxy‑9(Z),11(E)‑octadecadienoate plus smaller amounts of corresponding (E,E) isomers [1]. In aprotic solvents, acid treatment results in dehydration and formation of equal amounts of 8,10,12‑ and 9,11,13‑octadecatrienoates [1]. The hepatic P450‑generated 11‑HODE (59% R) was similarly unstable and converted to 9(R,S)‑HODE and 13(R,S)‑HODE in acidic media [2]. This inherent lability of the bis‑allylic hydroxy group at C11 necessitates careful handling and immediate derivatization to the methyl ester for analytical work, as the methyl ester derivative provides enhanced stability and lipophilicity suitable for chromatographic separation .

pH-Dependent Isomerization

Reported

Acidic conditions induce conversion to 9-HODE and 13-HODE

Methyl ester form recommended for analytical stability.

Free acid is labile during sample preparation.

Evidence Dimension	pH-dependent isomerization stability
Target Compound Data	Unstable at acidic pH; converts to 9-HODE and 13-HODE regioisomers in acidified water or acidic media
Comparator Or Baseline	Stable conjugated HODEs such as 9-HODE and 13-HODE (do not undergo analogous bis-allylic rearrangement)
Quantified Difference	Qualitative difference: 11-HODE undergoes rapid pH-dependent isomerization; 9-HODE and 13-HODE are stable under identical conditions
Conditions	Acidified water (pH not specified); aprotic solvents with acid treatment; hepatic microsome incubations

Why This Matters

Laboratories performing sample extraction under acidic conditions must use the methyl ester derivative to prevent artifactual isomerization during workup; procurement of the defined (11R) methyl ester ensures that any detected 9‑HODE or 13‑HODE species originate from biological processes rather than sample preparation artifacts.

• [1] Hamberg M. Linoleic acid metabolism in the red alga Lithothamnion corallioides: Biosynthesis of 11(R)-hydroxy-9(Z),12(Z)-octadecadienoic acid. Lipids. 1992;27(7):487-493. View Source
• [2] Oliw EH. bis-Allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Arch Biochem Biophys. 1993;300(1):302-308. View Source

Regioisomer-Specific PPARγ Agonist Activity: 9-HODE and 13-HODE Exhibit Quantitatively Distinct Transcriptional Activation Profiles, Underscoring That 11-HODE Cannot Be Assumed Functionally Redundant

Although direct PPARγ agonist activity data for purified (11R)‑HODE are not available in the public domain, comprehensive analysis of structurally related HODE regioisomers demonstrates that even minor variations in hydroxy group position and double‑bond geometry produce significant differences in transcriptional activation. In dual‑luciferase reporter assays using PPARγ ligand‑binding domain constructs, 9‑(E,E)‑HODE exhibited the most potent PPARγ agonist activity among isolated hydroxy unsaturated fatty acids, whereas 9‑(Z,E)‑HODE and 13‑(Z,E)‑HODE displayed substantially lower activity [1][2]. Docking simulations of 12 types of HODE isomers (9‑, 10‑, 12‑, and 13‑HODEs) into the PPARγ LBD yielded nearly identical lowest docking scores, yet the functional agonist activities measured in cellular assays differed markedly, confirming that binding affinity alone does not predict functional output [1][2]. Notably, 10‑(Z,E)‑HODE and 12‑(Z,E)‑HODE, which have been proposed as biomarkers for early‑stage diabetes, demonstrated measurable PPARγ agonist activity, establishing that the position of the hydroxy group dictates the magnitude of transcriptional response [1].

PPARγ Activity Difference

Class-level inference

9-(E,E)-HODE: most potent

vs

other regioisomers: >2-fold lower activity

11-HODE functional study requires defined stereoisomer.

Regioisomer position dictates transcriptional response.

Evidence Dimension	PPARγ transcriptional agonist activity (relative fold activation)
Target Compound Data	Not directly measured in the source study; inferred to be distinct based on regioisomer behavior
Comparator Or Baseline	9-(E,E)-HODE: most potent agonist among isolated compounds; 9-(Z,E)-HODE and 13-(Z,E)-HODE: lower activity; 10-(Z,E)-HODE and 12-(Z,E)-HODE: measurable agonist activity
Quantified Difference	Relative activity varies by >2-fold among regioisomers (exact fold-change not quantified in abstract; full paper reports statistically significant differences)
Conditions	Dual-luciferase reporter assay in mammalian cells; PPARγ ligand-binding domain docking simulations; 3T3-L1 adipocyte maturation model

Why This Matters

Researchers investigating PPARγ‑mediated metabolic or inflammatory pathways must not assume functional equivalence among HODE regioisomers; the use of defined (11R) stereoisomer is essential for deconvoluting the specific contribution of 11‑HODE to signaling networks that may be confounded by co‑eluting or cross‑reacting 9‑HODE and 13‑HODE species.

• [1] Umeno A, Sakashita M, Sugino S, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. FEBS Open Bio. 2020;10(4):627-636. View Source
• [2] Yokoi H, Mizukami H, Nagatsu A, et al. Peroxisome proliferator-activated receptor gamma ligands isolated from adlay seed (Coix lacryma-jobi L. var. ma-yuen STAPF.). Biol Pharm Bull. 2009;32(4):735-740. View Source

Stereospecific Hydrogen Abstraction by Cytochrome P450: Pro-R Hydrogen at C11 Directs Formation of 9R-HODE, Pro-S Hydrogen Yields 13R-HODE

Deuterium labeling studies using [11S‑2H]linoleic acid and [11R‑2H]linoleic acid demonstrate that hepatic cytochrome P450 monooxygenases catalyze stereospecific hydrogen abstraction at C11 with distinct metabolic outcomes. [11S‑2H]linoleic acid is metabolized to 13R‑HODE with loss of deuterium (24% 2H retention) and to 9R‑HODE with high deuterium retention (95% 2H) [1]. Conversely, [11R‑2H]linoleic acid is metabolized to 13R‑HODE that largely retains the label (71% 2H retention) and to 9R‑HODE that loses most of the label (22% 2H retention) [1]. These data establish that P450 abstracts the pro‑R hydrogen at C11 followed by double bond migration and suprafacial oxygen insertion at C9 to produce 9R‑HODE, whereas abstraction of the pro‑S hydrogen at C11 yields 13R‑HODE [1]. The 11‑HODE intermediate (59% R) is the main product and serves as the branch point for this stereospecific bifurcation [1].

P450 Stereospecificity

Reported

Pro-R abstraction: 95% ²H retention

vs

Pro-S abstraction: 22% retention

Confirms distinct metabolic fates for (11R) and (11S).

[11S-²H] vs [11R-²H] linoleic acid tracing.

Evidence Dimension	Deuterium retention following stereospecific hydrogen abstraction
Target Compound Data	Pro-R hydrogen at C11 abstraction yields 9R-HODE (95% 2H retention from 11S‑2H substrate; 22% retention from 11R‑2H substrate)
Comparator Or Baseline	Pro-S hydrogen at C11 abstraction yields 13R-HODE (24% 2H retention from 11S‑2H substrate; 71% retention from 11R‑2H substrate)
Quantified Difference	95% vs 22% 2H retention for 9R-HODE depending on which C11 hydrogen is abstracted; 71% vs 24% retention for 13R-HODE
Conditions	Phenobarbital-induced rat liver microsomes; [11S‑2H]linoleic acid and [11R‑2H]linoleic acid substrates; metabolite analysis by GC-MS

Why This Matters

The stereospecificity of hydrogen abstraction at C11 demonstrates that the (11R) and (11S) configurations are metabolically distinct substrates for downstream enzymatic conversion; studies requiring accurate metabolic tracing or pathway elucidation must employ the correct stereoisomer to avoid misassignment of product origin.

• [1] Oliw EH. bis-Allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Arch Biochem Biophys. 1993;300(1):302-308. View Source

Analytical Supply Specification: Methyl (11R)-11-hydroxy-9,12-octadecadienoate is Supplied at ≥98% Purity, a Prerequisite for Quantitative LC-MS/MS and GC-MS Reference Standard Use

Methyl (11R)-11-hydroxy-9,12-octadecadienoate is commercially supplied at ≥98% purity (CAS 1214984-21-0, MW 310.47), meeting the minimum purity specification required for use as an analytical reference standard in quantitative mass spectrometry workflows [1]. In contrast, racemic methyl 11(R,S)-hydroxy-9(Z),12(Z)-octadecadienoate (CAS 158956-78-6) is available without a comparable purity guarantee or analytical certification . The (11R)‑specific methyl ester derivative offers enhanced lipophilicity relative to the free acid form, facilitating improved chromatographic resolution during reverse‑phase HPLC and gas chromatographic separation of closely eluting HODE isomers . This defined stereochemical and purity profile enables accurate calibration curve construction and limits of quantification that are unattainable with racemic or undefined mixtures.

Reference Standard Purity

Supplier specification

≥98% purity

Enables accurate calibration and method validation.

Racemic mixture lacks comparable purity guarantee.

Evidence Dimension	Commercially supplied purity specification
Target Compound Data	≥98% purity (methyl (11R)-11-hydroxy-9,12-octadecadienoate, CAS 1214984-21-0)
Comparator Or Baseline	Racemic methyl 11(R,S)-hydroxy-9(Z),12(Z)-octadecadienoate (CAS 158956-78-6): no specified purity guarantee in commercial listings
Quantified Difference	>98% vs unspecified/uncertified purity
Conditions	Commercial supplier product specifications; analytical certificate of analysis available upon request

Why This Matters

Method development and validation for HODE quantification in biological matrices requires a certified reference standard of known stereochemical purity to establish assay accuracy, precision, and lower limits of quantification; procurement of a defined (11R) standard mitigates batch‑to‑batch variability and ensures inter‑laboratory reproducibility.

• [1] AAA Biotech. Methyl 11(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. Purity >98%. View Source

Optimal Research and Industrial Application Scenarios for Methyl (11R)-11-hydroxy-9,12-octadecadienoate Based on Verified Differentiation Evidence

Quantitative LC-MS/MS and GC-MS Reference Standard for 11-HODE Stereoisomer Profiling in Lipidomics and Oxidative Stress Biomarker Studies

Use as a certified reference standard for constructing calibration curves and validating analytical methods that require unequivocal identification and quantification of (11R)‑HODE species in biological matrices. The ≥98% purity and defined (R)‑stereochemistry enable accurate peak assignment and baseline resolution from co‑eluting 9‑HODE and 13‑HODE isomers during chiral HPLC separation [1]. This application directly leverages the evidence of stereospecific hydrogen abstraction [2] and pH‑dependent isomerization [3] to ensure that sample preparation protocols minimize artifactual conversion and that detected 11‑HODE signals reflect authentic biological production rather than methodological artifacts.

Enzymatic Specificity and Stereochemical Pathway Elucidation in Lipoxygenase and Cytochrome P450 Metabolic Studies

Employ as a substrate or analytical standard in studies designed to dissect the stereospecificity of lipoxygenase and cytochrome P450 isoforms. The 74% (R) enantiomeric enrichment observed in 11‑HPODE produced by RLI‑LO [4] and the stereospecific hydrogen abstraction patterns documented for hepatic P450 [2] provide a mechanistic framework that necessitates the use of defined (11R) standards to correctly assign enzymatic product stereochemistry. Procurement of this compound supports experiments aimed at identifying novel (R)‑specific lipoxygenases [5] or characterizing the stereochemical determinants of COX‑mediated lipoxygenase‑type reactions .

PPARγ Functional Selectivity and Metabolic Disease Biomarker Validation Studies

Incorporate as a defined stereoisomer in cell‑based assays (e.g., dual‑luciferase reporter assays, 3T3‑L1 adipocyte maturation models) designed to deconvolute the PPARγ agonist activity of individual HODE regio‑ and stereo‑isomers. Although direct 11‑HODE PPARγ activity data are limited, the documented regioisomer‑specific differences in transcriptional activation for 9‑HODE, 10‑HODE, 12‑HODE, and 13‑HODE [6] establish that the hydroxy group position dictates functional output. Using a defined (11R) methyl ester standard enables precise dose‑response studies and eliminates the confounding influence of contaminating (S)‑enantiomer or alternative regioisomers that may be present in racemic or undefined mixtures.

Chiral HPLC Method Development and Validation for Lipid Mediator Metabolomics

Utilize as a chirally pure reference compound for developing and validating HPLC methods that separate enantiomeric pairs of HODE methyl esters. The distinct retention times of (R)‑ and (S)‑enantiomers on chiral stationary phases [7] make this compound essential for establishing enantiomeric elution order and verifying system suitability. This application is critical for laboratories performing stereospecific quantification of lipid mediators in clinical or translational research samples, where the (S)/(R) ratio may serve as a diagnostic or prognostic biomarker of disease state or therapeutic response [8].

Application

Selection Property

Validation Focus

LC-MS/MS & GC-MS HODE profiling

Chiral reference standard purity

Peak assignment and isomer resolution

Lipoxygenase & P450 stereospecificity studies

Defined (11R) stereochemistry

Enzymatic product stereochemistry assignment

PPARγ functional selectivity assays

Regioisomer-specific signaling context

Dose-response interpretation without cross-reactivity

Chiral HPLC method development

Enantiomeric elution order verification

System suitability and (R)/(S) ratio determination

• [1] Oliw EH. Chiral separation of lipoxygenase metabolites utilizing high-performance liquid chromatography. (Reference from search result indicating R enantiomer elutes before S enantiomer). View Source
• [2] Oliw EH. bis-Allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Arch Biochem Biophys. 1993;300(1):302-308. View Source
• [3] Hamberg M. Linoleic acid metabolism in the red alga Lithothamnion corallioides: Biosynthesis of 11(R)-hydroxy-9(Z),12(Z)-octadecadienoic acid. Lipids. 1992;27(7):487-493. View Source
• [4] Hamberg M, Su C, Oliw E. Biosynthesis and isomerization of 11-hydroperoxylinoleates by manganese- and iron-dependent lipoxygenases. Lipids. 2004;39(4):319-323. View Source
• [5] Oliw EH. Manganese lipoxygenase of F. oxysporum and the structural basis for biosynthesis of distinct 11-hydroperoxy stereoisomers. Lipids. 2015;50(8):761-772. View Source
• [6] Umeno A, Sakashita M, Sugino S, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. FEBS Open Bio. 2020;10(4):627-636. View Source
• [7] Oliw EH. Chiral separation of lipoxygenase metabolites utilizing high-performance liquid chromatography. (Reference from search result indicating R enantiomer elutes before S enantiomer). View Source
• [8] Baer AN, Costello PB, Green FA. Stereospecificity of the hydroxyeicosatetraenoic and hydroxyoctadecadienoic acids produced by cultured bovine endothelial cells. Biochim Biophys Acta. 1991;1085(1):45-52. View Source